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Green Assessment Tools at a Glance

The table below summarizes the three primary green assessment tools to help you compare their core

characteristics.

Tool Name
Assessment
Principle

Scoring & Output Key Advantages
Main
Limitations

GAPI [1] [2] Evaluates the

entire analytical
procedure across 5

pentagrams in a
pictogram.

Semi-quantitative; a

colored pictogram
(green, yellow, red)

showing
environmental

impact.

Provides a quick,

visual overview of the
method's

environmental impact
at each stage [2].

Does not

provide a single,
aggregated

numerical score
[1].

AGREE [1] Assesses the

analytical method
against the 12

principles of GAC.

Quantitative; a

score from 0-1 and a
colored pictogram.

Offers a

comprehensive,
quantitative, and

easily interpretable
overall score [1].

Requires

specialized
software for

calculation [1].

Analytical
Eco-Scale

Penalty points are
subtracted from a

Quantitative; a final
score (≥75 =

Simple calculation;
easy to interpret the

The penalty
system can be
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Tool Name
Assessment
Principle

Scoring & Output Key Advantages
Main
Limitations

[1] baseline of 100 for
non-ideal

parameters.

excellent green; ≥50
= acceptable green)

[1].

final score [1]. somewhat
subjective [1].

Frequently Asked Questions & Troubleshooting

General Tool Selection

Q1: How do I choose the right tool for my analysis?

For a quick, visual communication of a method's greenness profile across its entire lifecycle, use

GAPI [1] [2].
For a comprehensive, quantitative evaluation that provides a single, comparable score based on

all 12 GAC principles, use AGREE [1].
For a simple, points-based calculation that is easy to implement and understand, use the

Analytical Eco-Scale [1].

GAPI (Green Analytical Procedure Index)

Q2: What do the five pentagrams in the GAPI symbol represent? The GAPI pictogram's five pentagrams

are used to evaluate the environmental impact of different stages of an analytical procedure. Each section is

colored green (low impact), yellow (medium impact), or red (high impact) for criteria related to sample

collection, preservation, transport, preparation, and the final determination method [2].

Q3: A colleague says my GAPI pictogram is hard to interpret quantitatively. How can I respond? This

is a known characteristic of GAPI. You can explain that GAPI is designed as a semi-quantitative tool best

used for a direct, visual comparison of the environmental impact at each step of a methodology, not for

generating a single overall score [1]. For a quantitative comparison, consider complementing it with the

AGREE or Analytical Eco-Scale tools.
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AGREE (Analytical GREEnness Calculator)

Q4: Where can I find the AGREE calculator? The AGREE tool is a software-based calculator. You will

need to search for and download the official AGREE calculator, as it is not a simple equation that can be

computed by hand [1].

Q5: The AGREE score for my method is low. What are the most common areas for improvement? Low

scores often stem from high energy consumption (e.g., lengthy run times), large quantities of hazardous or

non-green solvents, and high waste generation. Focus on miniaturizing methods, switching to greener

solvents, and reducing overall energy and material usage to improve your score [1].

Analytical Eco-Scale

Q6: What is considered an "acceptable" score on the Analytical Eco-Scale? An Analytical Eco-Scale

score is interpreted as follows:

Score ≥ 75: Excellent green analysis.

Score ≥ 50: Acceptably green analysis. Scores below 50 indicate an inadequate level of greenness
[1].

Q7: My method uses a small amount of a toxic reagent. How significant is the penalty? The penalty

points for reagents are based on both hazard and quantity. Using a smaller amount will incur fewer penalty

points than using a larger amount of the same reagent. The exact penalty is calculated from the amount used

and its hazard classification [1].

Visual Workflows for Tool Application

The following diagrams, created with Graphviz, illustrate the logical workflow for applying each tool. The

DOT scripts are provided for your use.

GAPI Assessment Workflow
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Start GAPI Assessment

Define 5 Lifecycle Stages

Collect Data per Stage

Evaluate Impact per Criterion

Color Code: Green/Yellow/Red

For each criterion

Generate GAPI Pictogram

Pictogram Complete

Click to download full resolution via product page

The process of building a GAPI pictogram by evaluating each stage of an analytical method.

AGREE Assessment Workflow
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Start AGREE Assessment

Input Method Data

Evaluate 12 GAC Principles

Calculate Section Scores

For each principle

Compute Total Score (0-1)

Generate AGREE Pictogram

Score & Pictogram Ready

Click to download full resolution via product page

The steps to calculate a quantitative AGREE score based on the 12 GAC principles.

Analytical Eco-Scale Workflow
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Start Eco-Scale

Start from 100 (Ideal)

Assess Reagents, Waste, Energy

Subtract Penalty Points

For each parameter

Calculate Final Score

Interpret Score (e.g., ≥75=Excellent)

Assessment Complete

Click to download full resolution via product page

The penalty-points approach of the Analytical Eco-Scale to derive a final greenness score.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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